Cas no 1330750-28-1 (1-bromo-3-methoxy-5-(trifluoromethoxy)benzene)

1-Bromo-3-methoxy-5-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring bromine, methoxy, and trifluoromethoxy substituents on a benzene ring. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and electron-withdrawing trifluoromethoxy groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecules. The methoxy group further contributes to its versatility in functionalization reactions. This compound is characterized by its stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it a preferred choice for researchers developing novel bioactive compounds or advanced materials.

1-bromo-3-methoxy-5-(trifluoromethoxy)benzene structure

1330750-28-1 structure

Product Name:1-bromo-3-methoxy-5-(trifluoromethoxy)benzene

CAS No:1330750-28-1

MF:C₈H₆BrF₃O₂

MW:271.031252384186

CID:3161264

PubChem ID:54759066

Update Time:2025-05-28

1-bromo-3-methoxy-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-(trifluoromethoxy)benzyl alcohol
- 1-bromo-3-methoxy-5-(trifluoromethoxy)benzene
- DB-201684
- DTXSID20716671
- MFCD19981548
- 1330750-28-1
- 3-Bromo-5-(trifluoromethoxy)anisole
- CL9438
- CS-0444707
- BS-20896
- Benzene, 1-bromo-3-methoxy-5-(trifluoromethoxy)-
- AKOS015908195
- SCHEMBL15718616
- Inchi： 1S/C8H6BrF3O2/c1-13-6-2-5(9)3-7(4-6)14-8(10,11)12/h2-4H,1H3
- InChI Key： XVZXJTCWTLEHQT-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1)OC(F)(F)F)OC

Computed Properties

Exact Mass: 269.95000
Monoisotopic Mass: 269.95033Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46000
LogP: 3.35630

1-bromo-3-methoxy-5-(trifluoromethoxy)benzene Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC1148-1G	1-bromo-3-methoxy-5-(trifluoromethoxy)benzene	1330750-28-1	95%	1g	￥ 792.00	2023-03-31
A2B Chem LLC	AA51879-1g	3-Bromo-5-(trifluoromethoxy)anisole	1330750-28-1	98%	1g	$142.00	2024-04-20
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abcr	AB310941-1g	3-Bromo-5-(trifluoromethoxy)anisole, 98%; .	1330750-28-1	98%	1g	€246.00	2025-04-21
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